5-chloro-N-(2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-morpholinoethyl)thiophene-2-sulfonamide
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Description
5-chloro-N-(2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-morpholinoethyl)thiophene-2-sulfonamide is a useful research compound. Its molecular formula is C20H26ClN3O3S2 and its molecular weight is 456.02. The purity is usually 95%.
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Scientific Research Applications
Antimalarial Applications
Compounds similar to 5-chloro-N-(2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-morpholinoethyl)thiophene-2-sulfonamide have been studied for their antimalarial properties. For instance, sulfonamide-containing drugs have shown effectiveness in treating chloroquine-resistant Plasmodium falciparum, highlighting their potential as alternative therapeutic agents in malaria-endemic regions (Main et al., 1983; Degowin et al., 1966).
Anticancer Activity
Research on chloroquinoxaline sulfonamide (CQS), a structurally related compound, has revealed its potential in the treatment of various cancers, including lung cancer. Although the efficacy in phase I and phase II clinical trials was limited, these studies contribute to the understanding of such compounds' pharmacokinetics and potential therapeutic roles (Rigas et al., 1992; Miller et al., 1997).
Environmental Impact and Human Exposure
Investigations into perfluorinated sulfonamides, chemically akin to the compound , have explored their presence in indoor and outdoor environments, revealing significant human exposure levels. These studies shed light on the environmental persistence and potential health risks associated with long-chain sulfonamide compounds (Shoeib et al., 2005).
Metabolism and Toxicokinetics
Research into the metabolism and toxicokinetics of compounds containing the sulfonamide group has provided valuable insights into their metabolic pathways, including N-acetylation and oxidative processes. These studies are crucial for understanding the safety profile and designing safer therapeutic agents (Renzulli et al., 2011; Rieder et al., 1991).
Properties
IUPAC Name |
5-chloro-N-[2-(1-methyl-3,4-dihydro-2H-quinolin-6-yl)-2-morpholin-4-ylethyl]thiophene-2-sulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H26ClN3O3S2/c1-23-8-2-3-15-13-16(4-5-17(15)23)18(24-9-11-27-12-10-24)14-22-29(25,26)20-7-6-19(21)28-20/h4-7,13,18,22H,2-3,8-12,14H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZQYGVBMMCJALSX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCCC2=C1C=CC(=C2)C(CNS(=O)(=O)C3=CC=C(S3)Cl)N4CCOCC4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H26ClN3O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
456.0 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.